Cas no 302961-78-0 (5-Thiazolecarboxamide,N-(2-chloro-6-methylphenyl)-2-[(5-methyl-2-pyridinyl)amino]-)

• Product Name: 5-Thiazolecarboxamide,N-(2-chloro-6-methylphenyl)-2-[(5-methyl-2-pyridinyl)amino]-
• CAS No: 302961-78-0
• MF: C₁₇H₁₅ClN₄OS
• MW: 358.845200777054
• CID: 1441563
• PubChem ID: 21911544
• Update Time: 2025-06-25

5-Thiazolecarboxamide,N-(2-chloro-6-methylphenyl)-2-[(5-methyl-2-pyridinyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxamide,N-(2-chloro-6-methylphenyl)-2-[(5-methyl-2-pyridinyl)amino]-
• SCHEMBL773214
• CHEMBL361065
• EN300-6748349
• N-(2-chloro-6-methylphenyl)-2-[(5-methylpyridin-2-yl)amino]-1,3-thiazole-5-carboxamide
• 302961-78-0
• Z2216902832

• Inchi： 1S/C17H15ClN4OS/c1-10-6-7-14(19-8-10)21-17-20-9-13(24-17)16(23)22-15-11(2)4-3-5-12(15)18/h3-9H,1-2H3,(H,22,23)(H,19,20,21)
• InChI Key： ACHDFXDSUDOMJL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1NC(C1=CN=C(NC2C=CC(C)=CN=2)S1)=O

Computed Properties

• Exact Mass: 358.06575
• Monoisotopic Mass: 358.0655100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• PSA: 66.91

Additional information on 5-Thiazolecarboxamide,N-(2-chloro-6-methylphenyl)-2-[(5-methyl-2-pyridinyl)amino]-

Introduction to 5-Thiazolecarboxamide,N-(2-chloro-6-methylphenyl)-2-[(5-methyl-2-pyridinyl)amino] (CAS No. 302961-78-0) and Its Emerging Applications in Chemical Biology

The compound 5-Thiazolecarboxamide,N-(2-chloro-6-methylphenyl)-2-[(5-methyl-2-pyridinyl)amino], identified by its CAS number 302961-78-0, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their structural complexity and diverse biological activities. The unique combination of a thiazole core, amide functional group, and aromatic rings with substituents positions this molecule as a promising candidate for further exploration in drug discovery and therapeutic development.

Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the thiazolecarboxamide moiety in this compound suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes. Additionally, the 2-chloro-6-methylphenyl and 5-methyl-2-pyridinyl substituents introduce further complexity, enabling selective binding to specific biomolecules. This structural design not only enhances the compound's pharmacological profile but also opens avenues for derivatization to optimize its efficacy and selectivity.

Recent advancements in computational chemistry and high-throughput screening have accelerated the identification of novel bioactive compounds. The systematic study of 5-Thiazolecarboxamide,N-(2-chloro-6-methylphenyl)-2-[(5-methyl-2-pyridinyl)amino] has revealed intriguing insights into its mechanism of action. Initial computational modeling suggests that the compound may interact with protein kinases and other signaling molecules involved in cancer progression. This hypothesis is supported by experimental data demonstrating its ability to inhibit the activity of certain kinases in vitro, leading to reduced proliferation of cancer cell lines.

The significance of this compound is further underscored by its potential application in addressing drug-resistant cancers. In recent years, there has been a growing emphasis on developing targeted therapies that overcome existing limitations associated with conventional chemotherapy. The structural features of 5-Thiazolecarboxamide,N-(2-chloro-6-methylphenyl)-2-[(5-methyl-2-pyridinyl)amino] make it an attractive candidate for designing next-generation anticancer agents. By modulating key signaling pathways, this molecule could potentially restore sensitivity to existing treatments or provide a novel therapeutic approach for patients with resistant tumors.

Beyond oncology, this compound has shown promise in preclinical studies related to inflammatory diseases. The thiazole core and amide group are known to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. The specific arrangement of substituents in 5-Thiazolecarboxamide,N-(2-chloro-6-methylphenyl)-2-[(5-methyl-2-pyridinyl)amino] enhances its interaction with inflammatory mediators, making it a potential lead compound for developing drugs targeting conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the thiazolecarboxamide functionality requires precise control over reaction conditions to ensure high yield and purity. Additionally, the incorporation of the 2-chloro-6-methylphenyl and 5-methyl-2-pyridinyl groups demands careful selection of reagents and catalysts to achieve optimal regioselectivity. These synthetic challenges underscore the importance of collaboration between synthetic chemists and biologists to develop robust methodologies for producing bioactive molecules.

As research progresses, the development of analytical techniques has enabled more detailed characterization of this compound's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided valuable insights into its molecular structure and conformational dynamics. These structural details are crucial for understanding how the compound interacts with biological targets at the atomic level, which is essential for designing more effective derivatives.

The potential applications of 5-Thiazolecarboxamide,N-(2-chloro-6-methylphenyl)-2-[(5-methyl-2-pyridinyl)amino] extend beyond traditional pharmaceuticals into agrochemicals and material science. Its unique chemical properties make it a versatile building block for designing novel compounds with applications in crop protection and advanced materials. By leveraging computational tools and high-throughput screening platforms, researchers can rapidly explore new derivatives with enhanced properties tailored to specific needs.

In conclusion, 5-Thiazolecarboxamide,N-(2-chloro-6-methylphenyl)-2-[(5-methyl-2-pyridinyl)amino] (CAS No. 302961-78-0) represents a compelling example of how structural innovation can lead to the discovery of bioactive molecules with significant therapeutic potential. Its unique combination of functional groups and substituents positions it as a valuable tool for drug discovery across multiple disease areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping the future of chemical biology and medicine.